- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 589-34-4 (3-Methylhexane)
3-Methylhexane structure
3-Methylhexane
3-Methylhexane Properties
Names and Identifiers
-
- 3-Methylhexane
- 3-Methylhexaneneat
- 3-methyl-hexane
- (±)-3-Methylhexane
- 2-Ethylpentane
- NSC 73937
- +Expand
-
- MFCD00009408
- VLJXXKKOSFGPHI-UHFFFAOYSA-N
- 1S/C7H16/c1-4-6-7(3)5-2/h7H,4-6H2,1-3H3
- CCCC(C)CC
Computed Properties
- 100.12500
- 0
- 0
- 3
- 7
- 31
- 0
- 0
- 1
- 0
- 0
- 1
- 3.7
- 0
- 0
Experimental Properties
- 2.83260
- 0.00000
- n20/D 1.388(lit.)
- 91°C
- −119 °C (lit.)
- 2.13 psi ( 37.7 °C)
- Fahrenheit: 30.2 ° f
Celsius: -1 ° c - Insuluble (6.6E-3 g/L) (25 ºC),
- colourlessCombustible liquid,Irritating.
- It can be miscible with ether \ acetone \ benzene \ chloroform, soluble in ethanol, insoluble in water
- 0.687 g/mL at 25 °C(lit.)
3-Methylhexane Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
ChemCatChem,
2022,
14(18),
,
3-Methylhexane Raw materials
3-Methylhexane Preparation Products
- Methylcyclohexane (108-87-2)
- 2,3-dimethyl-1,3-pentadiene (1113-56-0)
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- trans-3-Heptene (14686-14-7)
- 1-Allyl-2-methylbenzene (1587-04-8)
- (16327-38-1)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- trans-1,3-Dimethylcyclopentane (~70%) (1759-58-6)
- 2-Hexene, 3-methyl- (17618-77-8)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Ethylidenecyclopentane (2146-37-4)
- 1-Ethyl-1-cyclopentene (2146-38-5)
- Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- (2532-58-3)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- Cyclopentane (287-92-3)
- 2,4-Hexadiene,2-methyl- (28823-41-8)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- 5-Methyl-1-hexene (3524-73-0)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- 1,7-Dimethylnaphthalene (575-37-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- (Z)-2-Heptene (6443-92-1)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 3,5-dimethylcyclopentene (7459-71-4)
- (3Z)-3-Heptene (7642-10-6)
- 2-Pentene, 3-ethyl- (816-79-5)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
3-Methylhexane Related Literature
-
Zhen Chen,Yuchao Liu,Huihui Li,Xiaoli Sun,Zhongjie Ren J. Mater. Chem. C, 2020,8, 7527-7533
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Tatsuto Yui,Yuka Kobayashi,Yuri Yamada,Takako Tsuchino,Kazuhisa Yano,Tsukasa Torimoto,Haruo Inoue Phys. Chem. Chem. Phys., 2006,8, 4585-4590
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X.-L. Ge,W.-Z. Meng,Z.-D. Han,B. Qian,W. Zhao,X.-F. Jiang,Y. Fang,S. Ju Phys. Chem. Chem. Phys., 2023,25, 25573-25580
-
5. Front cover
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-
Tao Li,Qianqian Chen,Jiabing Gao,Bingbing Fan,Jian Li,Xinjian Li,Jing Sun,Lian Gao Nanoscale, 2012,4, 5431-5439
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Xiao Zhang,Zhiyue Li,Taoyi Zhang,Jing Chen,Wenxi Ji,Yun Wei New J. Chem., 2021,45, 15876-15886